Cas no 1202644-34-5 (1-Bromo-3-ethenyl-5-(trifluoromethyl)benzene)

• Product Name: 1-Bromo-3-ethenyl-5-(trifluoromethyl)benzene
• CAS No: 1202644-34-5
• MF: C₉H₆BrF₃
• MW: 251.043152332306
• MDL: MFCD31420688
• CID: 5177122
• PubChem ID: 67111980
• Update Time: 2025-05-25

1-Bromo-3-ethenyl-5-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-3-ethenyl-5-(trifluoromethyl)benzene
• 1-bromo-3-trifluoromethyl-5-vinyl-benzene
• 1-Bromo-3-(trifluoromethyl)-5-vinylbenzene
• Benzene, 1-bromo-3-ethenyl-5-(trifluoromethyl)-
• 1-Bromo-3-ethenyl-5-(trifluoromethyl)benzene

• MDL： MFCD31420688
• Inchi： 1S/C9H6BrF3/c1-2-6-3-7(9(11,12)13)5-8(10)4-6/h2-5H,1H2
• InChI Key： CNOUIAHFQDAILL-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C)C=C(C(F)(F)F)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 188
• XLogP3: 4.3
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 1-Bromo-3-ethenyl-5-(trifluoromethyl)benzene

1-Bromo-3-ethenyl-5-(trifluoromethyl)benzene: A Comprehensive Overview

The compound 1-Bromo-3-ethenyl-5-(trifluoromethyl)benzene, identified by the CAS number 1202644-34-5, is a highly specialized aromatic compound with significant applications in various fields of organic chemistry. This compound is characterized by its unique structure, which includes a bromine atom, an ethenyl group, and a trifluoromethyl group attached to a benzene ring. The combination of these substituents imparts distinctive chemical properties, making it a valuable intermediate in the synthesis of advanced materials and pharmaceuticals.

Recent studies have highlighted the importance of 1-Bromo-3-ethenyl-5-(trifluoromethyl)benzene in the development of novel drug delivery systems. Researchers have demonstrated that the trifluoromethyl group enhances the compound's stability and lipophilicity, making it an ideal candidate for drug design. Furthermore, the ethenyl group provides opportunities for further functionalization, enabling the creation of bioactive molecules with tailored pharmacokinetic profiles.

In terms of synthesis, 1-Bromo-3-ethenyl-5-(trifluoromethyl)benzene can be prepared through a variety of methods, including electrophilic substitution and coupling reactions. Recent advancements in catalytic systems have significantly improved the efficiency and selectivity of these reactions. For instance, the use of palladium catalysts has enabled the formation of this compound with high yields and minimal byproducts, aligning with green chemistry principles.

The application of 1-Bromo-3-ethenyl-5-(trifluoromethyl)benzene extends beyond pharmaceuticals. It has been utilized as a building block in the synthesis of advanced materials, such as organic semiconductors and functional polymers. The bromine atom serves as a reactive site for further modifications, allowing for the incorporation of this compound into larger molecular frameworks. This versatility underscores its importance in modern materials science.

From an environmental perspective, researchers have investigated the biodegradation pathways of 1-Bromo-3-ethenyl-5-(trifluoromethyl)benzene. Studies indicate that while the compound exhibits persistence in certain environmental conditions, its degradation can be accelerated under specific microbial or photolytic conditions. These findings are crucial for assessing its ecological impact and guiding its responsible use in industrial applications.

In conclusion, 1-Bromo-3-ethenyl-5-(trifluoromethyl)benzene is a versatile and valuable compound with wide-ranging applications in organic chemistry. Its unique structure and reactivity make it an essential intermediate in drug discovery, materials science, and other specialized fields. As research continues to uncover new potential uses for this compound, its role in advancing chemical innovation will undoubtedly grow.